![molecular formula C14H16N2O3S B1227097 N-(3-carbamoyl-5-propyl-2-thiophenyl)-2-methyl-3-furancarboxamide](/img/structure/B1227097.png)
N-(3-carbamoyl-5-propyl-2-thiophenyl)-2-methyl-3-furancarboxamide
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Overview
Description
N-(3-carbamoyl-5-propyl-2-thiophenyl)-2-methyl-3-furancarboxamide is a member of thiophenes and an aromatic amide.
Scientific Research Applications
Antibacterial and Antifungal Applications :
- A study by Siddiqa et al. (2022) explored the synthesis of N-(4-bromophenyl)furan-2-carboxamide and its analogues, demonstrating significant in vitro antibacterial activities against drug-resistant bacteria like A. baumannii, K. pneumoniae, E. cloacae, and S. aureus (Siddiqa et al., 2022).
- Another research by Chambhare et al. (2003) synthesized N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide, showing potent antibacterial and antimycobacterial activity against various microbial strains (Chambhare et al., 2003).
- Research by Sowmya et al. (2018) demonstrated that N-((1,3-diphenyl-5-aryl-1H-pyrazol-4-yl)sulfonyl)thiophene-2-carboxamides showed potential antibacterial activity against B. subtilis and antifungal activity against A. niger (Sowmya et al., 2018).
Antitumor Applications :
- A study by Stevens et al. (1984) investigated the synthesis and chemistry of 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one, finding it to have curative activity against L-1210 and P388 leukemia (Stevens et al., 1984).
Chemical Synthesis and Structural Analysis :
- Nonoyama et al. (1989) worked on the cyclopalladation of N,N-dimethyl-2(OR-3)-furancarboselenoamide to form a chelate with selenium and carbon as donor atoms, contributing to the understanding of chemical structure and reactions involving furancarboxamide derivatives (Nonoyama & Nonoyama, 1989).
- Prabhuswamy et al. (2016) synthesized 5-(3,4-Dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazole-1-carboxamide and analyzed its crystal structure, adding to the knowledge of its structural properties (Prabhuswamy et al., 2016).
Development of Pharmacological Agents :
- The research by Brown et al. (2002) focused on the radiosynthesis of temozolomide, a drug with 8-carbamoyl-3-methylimidazo[5,1-d]-1,2,3,5-tetrazin-4(3H)-one as a core, for positron emission tomography (PET) studies, highlighting its potential in medical imaging (Brown et al., 2002).
Fungicidal Activity :
- Banba et al. (2013) synthesized positional isomers of various aromatic heterocyclic carboxamides, including those with furancarboxamide structures, and examined their fungicidal activity, contributing to agricultural applications (Banba et al., 2013).
properties
Molecular Formula |
C14H16N2O3S |
---|---|
Molecular Weight |
292.36 g/mol |
IUPAC Name |
N-(3-carbamoyl-5-propylthiophen-2-yl)-2-methylfuran-3-carboxamide |
InChI |
InChI=1S/C14H16N2O3S/c1-3-4-9-7-11(12(15)17)14(20-9)16-13(18)10-5-6-19-8(10)2/h5-7H,3-4H2,1-2H3,(H2,15,17)(H,16,18) |
InChI Key |
CKJLLUXMXMSKGF-UHFFFAOYSA-N |
SMILES |
CCCC1=CC(=C(S1)NC(=O)C2=C(OC=C2)C)C(=O)N |
Canonical SMILES |
CCCC1=CC(=C(S1)NC(=O)C2=C(OC=C2)C)C(=O)N |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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